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Compound of Interest

Compound Name:

N-[4-(2-

chloroacetyl)phenyl]methanesulfo

namide

Cat. No.: B186543 Get Quote

An In-Depth Technical Guide to the Safe Handling of N-[4-(2-
chloroacetyl)phenyl]methanesulfonamide

This guide provides a comprehensive overview of the safety protocols and handling procedures

for N-[4-(2-chloroacetyl)phenyl]methanesulfonamide (CAS No. 64488-52-4), a key building

block in pharmaceutical synthesis.[1] Adherence to these guidelines is critical for ensuring

personnel safety and maintaining experimental integrity in research and development

environments. This document is intended for researchers, chemists, and drug development

professionals who may handle this compound.

Compound Identification and Physicochemical
Properties
Accurate identification and understanding of a compound's physical properties are foundational

to its safe handling.

Systematic Name: N-[4-(2-chloroacetyl)phenyl]methanesulfonamide[2]

Common Synonyms:
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N-(4-(2-Chloroacetyl)phenyl)methanesulfonamide[2]

4′-(Chloroacetyl)methanesulfonanilide[3]

2-Chloro-4′-methanesulfonamidoacetophenone[3]

Key Identifiers:

CAS Number: 64488-52-4[1][2][4][5]

Molecular Formula: C₉H₁₀ClNO₃S[1][2][4][5][6]

Molecular Weight: 247.70 g/mol [2][4][6]

The compound's properties are summarized in the table below. This data is essential for

designing appropriate storage conditions and anticipating its behavior under various

experimental parameters.

Property Value Source

Physical State Solid Implied by melting point

Melting Point 197.5-199.0 °C [1][3][4]

Boiling Point 410.4 ± 51.0 °C (Predicted) [1][3][4]

Density 1.433 ± 0.06 g/cm³ (Predicted) [1][4][5]

Flash Point 202 °C [5]

Storage
Inert atmosphere, Room

Temperature
[4][7]

Hazard Assessment and GHS Classification
N-[4-(2-chloroacetyl)phenyl]methanesulfonamide is classified as a hazardous substance.

Understanding its specific risks is paramount for mitigating exposure and preventing accidents.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a clear framework for this assessment.
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GHS Pictograms:

(Illustrative representation of Corrosive and Irritant pictograms)

Corrosion[2]

Irritant[2]

Signal Word:Danger[2][7][8]

The following table details the specific GHS hazard statements associated with this compound.

The causality is clear: the chloroacetyl group is a reactive electrophile, making the compound a

potent irritant and harmful agent upon contact or ingestion.

Hazard Code Statement Classification Source

H302 Harmful if swallowed
Acute Toxicity, Oral

(Category 4)
[1][9]

H315 Causes skin irritation

Skin

Corrosion/Irritation

(Category 2)

[1]

H318
Causes serious eye

damage

Serious Eye

Damage/Eye Irritation

(Category 1)

[7]

H319
Causes serious eye

irritation

Serious Eye

Damage/Eye Irritation

(Category 2A)

[1][2][8]

H335
May cause respiratory

irritation

Specific Target Organ

Toxicity — Single

Exposure (Category

3)

[1][2]

Note: While some reports indicate the toxicological properties have not been thoroughly

investigated, the available GHS data necessitates handling it as a hazardous material.[5][10]
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Exposure Control and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is mandatory. This involves a combination of

engineering controls and appropriate PPE to create a self-validating system of safety.

Engineering Controls
Ventilation: All handling of solid N-[4-(2-chloroacetyl)phenyl]methanesulfonamide and its

solutions must occur within a certified chemical fume hood or a glove box.[11][12][13] This is

the primary defense against respiratory exposure. Use only in well-ventilated areas.[11][12]

[13]

Process Enclosures: For larger-scale operations, use process enclosures or other

engineering controls to contain the material and minimize airborne levels.[10]

Personal Protective Equipment (PPE)
The selection of PPE is not merely a checklist; it is a critical barrier designed to prevent all

routes of exposure.

Eye and Face Protection: Wear chemical safety goggles and a face shield.[9][10][12]

Standard safety glasses are insufficient due to the risk of serious eye damage.[2]

Skin Protection:

Gloves: Wear compatible, chemical-resistant gloves (e.g., nitrile). Inspect gloves for tears

or punctures before and during use.

Lab Coat: A buttoned, full-length lab coat is required to protect skin and clothing.[10]

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, use a NIOSH-approved respirator with an appropriate cartridge for organic vapors

and particulates (e.g., N95 dust mask for solids).[10][14]

The following diagram illustrates the logical workflow for ensuring adequate protection.
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Preparation Phase

Handling Phase

Post-Handling Phase

Assess Task-Specific Risks

Select & Verify Fume Hood

Select Required PPE

Don PPE Correctly

Conduct Experiment

Continuously Monitor for Exposure Doff PPE Correctly

Decontaminate Work Area

Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for Personal Protective Equipment (PPE) Usage.
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Safe Handling and Storage Protocols
General Handling
The principle of "as low as reasonably achievable" (ALARA) for exposure should be applied at

all times.

Avoid Dust Formation: This compound is a solid. Handle it carefully to avoid generating dust,

which increases the risk of inhalation and contamination.[15]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[12] Do not

eat, drink, or smoke in the laboratory or when using this product.[12][13]

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing.[5][15]

Storage
Proper storage is crucial for maintaining the compound's integrity and preventing accidental

release.

Container: Keep the container tightly closed when not in use.[5][10][12]

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials.[5]

[12] The storage area should be secure and accessible only to authorized personnel.[12][13]

Atmosphere: For long-term stability, store under an inert atmosphere (e.g., argon or

nitrogen).[4][7]

Emergency Procedures: A Self-Validating Response
System
In the event of an emergency, a pre-planned, logical response is critical to minimizing harm.

First-Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[5][12] Remove contact lenses if present and easy to do so.[9][12]
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Seek immediate medical attention.[5]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing all contaminated clothing and shoes.[5][12][15] If skin irritation

occurs, seek medical advice.[12]

Inhalation: Move the individual to fresh air immediately.[5][11][12] If breathing is difficult or

has stopped, provide artificial respiration or oxygen. Seek immediate medical attention.[5]

Ingestion: If the person is conscious, rinse their mouth with water.[12] Call a poison control

center or physician immediately.[9][12] Do NOT induce vomiting.

Accidental Release (Spills)
Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Control: Ensure the area is well-ventilated.

Contain: Wearing full PPE, clean up spills immediately.[5] Use dry cleanup procedures; avoid

sweeping or any action that generates dust.[15]

Collect: Carefully shovel or vacuum the spilled material into a clean, dry, labeled container

for hazardous waste disposal.[15]

Decontaminate: Wash the spill area thoroughly with soap and water.[15]

Fire-Fighting Measures
Extinguishing Media: Use a dry chemical, carbon dioxide (CO₂), water spray, or alcohol-

resistant foam.[10][12]

Hazardous Combustion Products: Thermal decomposition can produce highly toxic and

irritating gases, including carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[5][12]

Protective Gear: Firefighters must wear full protective gear and a self-contained breathing

apparatus (SCBA) with a full facepiece operated in pressure-demand mode.[5][10][12]

The following logic tree outlines the decision-making process for responding to an emergency.
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Caption: Emergency Response Logic Tree.

Disposal Considerations
All waste containing N-[4-(2-chloroacetyl)phenyl]methanesulfonamide must be treated as

hazardous waste.
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Procedure: Dispose of the contents and container at an approved waste disposal plant in

accordance with local, state, and federal regulations.[9][12] Do not dispose of it down the

drain or with general laboratory trash.

Containers: Empty containers may retain product residue and should be treated as

hazardous.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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